Cas no 20578-92-1 (Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-)

Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy- structure
20578-92-1 structure
Product Name:Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-
CAS No:20578-92-1
MF:C18H20O4
MW:300.349005699158
CID:238008
PubChem ID:5354004
Update Time:2025-04-19

Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-
    • 2,4,3',5'-Tetramethoxystilbene
    • 1-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxybenzene
    • BCP21292
    • CS-5626
    • trans-2,4,3',5'-tetramethoxystilbene
    • 20578-92-1
    • J-015362
    • SR-01000597603-1
    • (E)-4,5'-(ethene-1,2-diyl)bis(1,3-dimethoxybenzene)
    • JDBCWSHYEQUBLW-AATRIKPKSA-N
    • Stilbene, 2,3',4,5'-tetramethoxy-
    • SCHEMBL4366766
    • CHEBI:92804
    • BRD-K45988865-001-01-0
    • Oxyresveratrol tetramethyl ether
    • 1-[2,(3,5-Dimethoxyphenyl)ethenyl]-2,4-dimethoxybenzene
    • GTPL12963
    • SR-01000597603-2
    • 2,3',4,5'-tetramethoxystilbene
    • BDBM50108052
    • trans-2,4,3'',5''-tetramethoxystilbene
    • HMS3648A21
    • 24144-92-1
    • (E)-1-(3,5-Dimethoxystyryl)-2,4-dimethoxybenzene
    • Benzene, 1-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-
    • SR-01000597603
    • AS-71536
    • HMS3676F17
    • HMS3412F17
    • CHEMBL46909
    • 3,5,2',4'-Tetramethoxystilbene
    • 3,5,2 inverted exclamation mark ,4 inverted exclamation mark -Tetramethoxystilbene
    • DTXSID101186212
    • AKOS015967529
    • (E)-2,3',4,5'-tetramethoxystilbene
    • HY-19340
    • A912947
    • 2,4,3',5'-tetramethoxystilbene, >=98% (HPLC)
    • Trans-2,3',4,5'-tetramethoxystilbene
    • 1-[(E)-2-(2,4-dimethoxyphenyl)ethenyl]-3,5-dimethoxybenzene
    • AC-35369
    • EX-A1015
    • tms
    • MFCD03428621
    • 3,5,2',4'-tetramethoxy-trans-stilbene
    • 1-[(E)-2-(3,5-dimethoxyphenyl)vinyl]-2,4-dimethoxybenzene
    • 1-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-benzene
    • Inchi: 1S/C18H20O4/c1-19-15-8-7-14(18(12-15)22-4)6-5-13-9-16(20-2)11-17(10-13)21-3/h5-12H,1-4H3/b6-5+
    • InChI Key: JDBCWSHYEQUBLW-AATRIKPKSA-N
    • SMILES: O(C)C1C=C(C=CC=1/C=C/C1C=C(C=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 300.13615911g/mol
  • Monoisotopic Mass: 300.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 36.9Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen